Cas no 58344-55-1 (1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl-)

1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl- structure
58344-55-1 structure
Product Name:1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl-
CAS No:58344-55-1
MF:C15H18O3
MW:246.301624774933
CID:379826
PubChem ID:6434566
Update Time:2025-04-19

1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl-
    • (E)-1-(1,3-benzodioxol-5-yl)-6-methylhept-1-en-3-one
    • 6-Methyl-1-(3,4-methylenedioxyphenyl)-1-hepten-3-one
    • 58344-55-1
    • 1-HEPTEN-3-ONE, 6-METHYL-1-(3,4-METHYLENEDIOXYPHENYL)-
    • 1-Hepten-3-one, 1-(1,3-benzodioxol-5-yl)-6-methyl-
    • Inchi: 1S/C15H18O3/c1-11(2)3-6-13(16)7-4-12-5-8-14-15(9-12)18-10-17-14/h4-5,7-9,11H,3,6,10H2,1-2H3/b7-4+
    • InChI Key: IBXZUVNPXSUMCU-QPJJXVBHSA-N
    • SMILES: O1COC2C=CC(=CC1=2)/C=C/C(CCC(C)C)=O

Computed Properties

  • Exact Mass: 246.12564
  • Monoisotopic Mass: 246.125594
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.111
  • Boiling Point: 378.4°C at 760 mmHg
  • Flash Point: 174.1°C
  • Refractive Index: 1.558
  • PSA: 35.53
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